Cas no 1154693-91-0 (4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline)

• Product Name: 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline
• CAS No: 1154693-91-0
• MF: C₁₁H₁₅F₂N₃O₂S
• MW: 291.317507982254
• MDL: MFCD12670796
• CID: 4770875
• Update Time: 2026-02-26

4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-difluoromethanesulfonylpiperazin-1-yl)aniline
• NE40196
• Z1262237303
• 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline

• MDL： MFCD12670796
• Inchi： 1S/C11H15F2N3O2S/c12-11(13)19(17,18)16-7-5-15(6-8-16)10-3-1-9(14)2-4-10/h1-4,11H,5-8,14H2
• InChI Key： JZEOTRKUOWQWHO-UHFFFAOYSA-N
• SMILES： S(C(F)F)(N1CCN(C2C=CC(=CC=2)N)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 1.4
• Topological Polar Surface Area: 75

Additional information on 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline

Professional Introduction to Compound with CAS No. 1154693-91-0 and Product Name: 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline

The compound with CAS No. 1154693-91-0 and the product name 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethanesulfonyl group and a piperazine moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline molecule exemplifies this trend, as the difluoromethanesulfonyl substituent is known to improve the compound's bioavailability and interaction with biological targets. This has led to its investigation as a potential scaffold for the development of new therapeutic agents.

The piperazine ring in the compound's structure is another critical feature that contributes to its pharmacological profile. Piperazine derivatives are widely recognized for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic drugs. The combination of the difluoromethanesulfonyl group and the piperazine moiety in 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline suggests that it may exhibit multiple biological activities, making it a promising candidate for further research.

Recent studies have highlighted the importance of fluorinated piperazine derivatives in the development of drugs targeting central nervous system (CNS) disorders. The structural features of 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline align well with this area of research, as it possesses properties that could facilitate blood-brain barrier penetration and improved CNS drug delivery. This has prompted researchers to explore its potential as a lead compound for therapies aimed at treating neurological conditions.

Moreover, the compound's chemical stability and compatibility with various synthetic methodologies make it an attractive candidate for medicinal chemists seeking to develop novel drug candidates. The difluoromethanesulfonyl group not only enhances the compound's metabolic stability but also allows for further derivatization, enabling chemists to fine-tune its pharmacological properties. This flexibility has opened up numerous possibilities for designing molecules with enhanced therapeutic efficacy and reduced side effects.

In conclusion, the compound with CAS No. 1154693-91-0, identified as 4-(4-Difluoromethanesulfonylpiperazin-1-yl)aniline, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a difluoromethanesulfonyl group and a piperazine moiety, make it a promising candidate for further exploration in drug development. The potential applications of this compound in treating CNS disorders and other therapeutic areas underscore its importance as a research chemical. As ongoing studies continue to uncover new insights into its pharmacological properties, it is likely that this compound will play a crucial role in shaping the future of medicinal chemistry.